(S,E)-3-Hydroxy-7-(tritylthio)hept-4-enoic acid
(S,E)-3-Hydroxy-7-(tritylthio)hept-4-enoic acid
Brand Name:
Vulcanchem
CAS No.:
180973-24-4
VCID:
VC21277347
InChI:
InChI=1S/C26H26O3S/c27-24(20-25(28)29)18-10-11-19-30-26(21-12-4-1-5-13-21,22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-10,12-18,24,27H,11,19-20H2,(H,28,29)/b18-10+/t24-/m1/s1
SMILES:
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCC=CC(CC(=O)O)O
Molecular Formula:
C26H26O3S
Molecular Weight:
418.5 g/mol
(S,E)-3-Hydroxy-7-(tritylthio)hept-4-enoic acid
CAS No.: 180973-24-4
Cat. No.: VC21277347
Molecular Formula: C26H26O3S
Molecular Weight: 418.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 180973-24-4 |
|---|---|
| Molecular Formula | C26H26O3S |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | (E,3S)-3-hydroxy-7-tritylsulfanylhept-4-enoic acid |
| Standard InChI | InChI=1S/C26H26O3S/c27-24(20-25(28)29)18-10-11-19-30-26(21-12-4-1-5-13-21,22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-10,12-18,24,27H,11,19-20H2,(H,28,29)/b18-10+/t24-/m1/s1 |
| Standard InChI Key | BGUJCVRJDCZLQS-XMZCUOJSSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCC/C=C/[C@H](CC(=O)O)O |
| SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCC=CC(CC(=O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCC=CC(CC(=O)O)O |
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